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Compound of Interest

Compound Name: L-2-Aminoadipic Acid

Cat. No.: B554920 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling L-2-Aminoadipic Acid, including operational and disposal plans to

support your critical work.

L-2-Aminoadipic acid is a chemical that requires careful handling due to its potential to cause

skin, eye, and respiratory irritation.[1][2] Adherence to proper safety protocols is crucial to

minimize risk and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)
When handling L-2-Aminoadipic Acid, a comprehensive approach to personal protection is

necessary. The following table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes Safety Glasses or Goggles

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3][4] Should

include side shields for splash

protection.[5]

Skin Gloves

Appropriate protective gloves

are required to prevent skin

exposure.[3] Nitrile gloves are

a suitable option.[5]

Body Laboratory Coat

A lab coat should be worn to

protect skin and street

clothing.[5][6]

Respiratory Dust Mask

A dust mask, such as a type

N95 (US), is recommended,

especially when handling the

powder form.

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Wash hands thoroughly after handling the substance.[3][7]

Use in a well-ventilated area to keep airborne concentrations low.[3]

Avoid contact with eyes, skin, and clothing.[3][7]

Avoid ingestion and inhalation.[3][7]
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Contaminated clothing should be removed and washed before reuse.[3]

Storage:

Keep the container tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated area.[3]

Store away from incompatible substances, such as strong oxidizing agents.[4]

Spill and Disposal Procedures
In the event of a spill or the need for disposal, the following steps should be taken.

Spill Response:

Immediate Action: Clean up spills immediately, observing all safety precautions.[3]

Containment: Sweep up or absorb the material.[3]

Collection: Place the spilled material into a suitable clean, dry, and closed container for

disposal.[3]

Ventilation: Ensure the area is well-ventilated.[3]

Waste Disposal:

Dispose of L-2-Aminoadipic Acid and its container in accordance with local, regional, and

national regulations.[8]

It is recommended to contact a licensed professional waste disposal service.[8]

Do not dispose of with household garbage or allow it to reach the sewage system.[2]

The following diagram outlines the logical workflow for responding to a chemical spill of L-2-
Aminoadipic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/62686.pdf
https://pim-resources.coleparmer.com/sds/62686.pdf
https://pim-resources.coleparmer.com/sds/62686.pdf
https://www.fishersci.com/store/msds?partNumber=AC302920050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62686.pdf
https://pim-resources.coleparmer.com/sds/62686.pdf
https://pim-resources.coleparmer.com/sds/62686.pdf
https://pim-resources.coleparmer.com/sds/62686.pdf
https://www.benchchem.com/product/b554920?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-9799-0.1/DL-2-AMINOADIPIC%20ACID%20%282%2C5%2C5-D3%2C%2098%25%29%20-%20DLM-9799%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-9799-0.1/DL-2-AMINOADIPIC%20ACID%20%282%2C5%2C5-D3%2C%2098%25%29%20-%20DLM-9799%20-%20V.2.1%20-%20US%20-%20English%20US.pdf
https://cdn.caymanchem.com/cdn/msds/17579m.pdf
https://www.benchchem.com/product/b554920?utm_src=pdf-body
https://www.benchchem.com/product/b554920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Containment & Cleanup

Disposal

DecontaminationAssess Spill Severity Don Appropriate PPE Contain the Spill Clean Up Spill Material

Package Waste for Disposal

Decontaminate Spill Area

Dispose of Hazardous Waste

Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

L-2-Aminoadipic Acid Spill Response Workflow

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[3]

Skin

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

